Cas no 2138055-43-1 (2-[1-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-3-yl]acetic acid)

• Product Name: 2-[1-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-3-yl]acetic acid
• CAS No: 2138055-43-1
• MF: C₂₄H₂₈N₂O₄
• MW: 408.490126609802
• CID: 6022937
• PubChem ID: 165498201
• Update Time: 2025-05-21

2-[1-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2138055-43-1
• EN300-1154559
• 2-[1-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-3-yl]acetic acid

• Inchi： 1S/C24H28N2O4/c1-2-26-12-11-22(16(14-26)13-23(27)28)25-24(29)30-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,2,11-15H2,1H3,(H,25,29)(H,27,28)
• InChI Key： KXFXUFFKNRTFBI-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCN(CC)CC1CC(=O)O)=O

Computed Properties

• Exact Mass: 408.20490738g/mol
• Monoisotopic Mass: 408.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-[1-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-3-yl]acetic acid

Comprehensive Overview of 2-[1-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-3-yl]acetic acid (CAS No. 2138055-43-1)

2-[1-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-3-yl]acetic acid (CAS No. 2138055-43-1) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a piperidine core and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for drug discovery and bioconjugation applications. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS) and its potential in developing novel therapeutics.

The growing interest in peptide-based drugs and targeted drug delivery systems has propelled the demand for high-purity intermediates like 2-[1-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-3-yl]acetic acid. Its CAS No. 2138055-43-1 is often queried in scientific databases, reflecting its relevance in medicinal chemistry and biotechnology. The compound's compatibility with Fmoc chemistry allows for efficient deprotection during synthesis, a feature highly sought after in modern laboratory workflows.

One of the key advantages of this compound lies in its structural versatility. The piperidine moiety contributes to enhanced bioavailability, while the acetic acid side chain facilitates further functionalization. Such properties align with current trends in personalized medicine and precision therapeutics, where modular building blocks are essential. Users often search for "Fmoc-protected piperidine derivatives" or "CAS 2138055-43-1 applications," highlighting its niche yet critical role in research.

In addition to its pharmaceutical applications, 2-[1-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-3-yl]acetic acid is also explored in material science for designing functionalized polymers. The Fmoc group provides stability during synthesis, addressing common challenges in polymer chemistry. This dual utility underscores why searches for "multifunctional peptide linkers" or "Fmoc-amino acid derivatives" frequently include references to this compound.

Quality and purity are paramount for CAS No. 2138055-43-1, as impurities can significantly impact downstream applications. Reputable suppliers emphasize HPLC validation and mass spectrometry data to meet stringent research standards. Such details are critical for users investigating "high-purity Fmoc compounds" or "synthetic intermediates for drug development."

Looking ahead, the compound’s potential in bioorthogonal chemistry and click chemistry reactions is gaining attention. These cutting-edge techniques, pivotal for in vivo imaging and diagnostic probes, rely on reliable intermediates like 2-[1-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-3-yl]acetic acid. As the scientific community explores more sustainable synthesis methods, this compound’s role may expand further, aligning with global interests in green chemistry.

In summary, 2-[1-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-3-yl]acetic acid (CAS No. 2138055-43-1) represents a cornerstone in advanced chemical research. Its applications span peptide therapeutics, material engineering, and emerging fields like bioimaging, making it a subject of persistent scientific inquiry. By addressing common search queries and industry trends, this overview highlights its multifaceted importance while adhering to SEO-optimized and reader-friendly formatting.